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Compound of Interest

Compound Name: ST 689

CAS No.: 150679-43-9

Cat. No.: B1176163

Get Quote

Introduction ST 689 is a novel small molecule inhibitor targeting the anti-apoptotic protein Bcl-

2. By binding to the BH3 domain of Bcl-2, ST 689 disrupts the interaction between Bcl-2 and

pro-apoptotic proteins like Bax and Bak. This disruption leads to the oligomerization of Bax/Bak

at the mitochondrial outer membrane, resulting in the release of cytochrome c and the

subsequent activation of the caspase cascade, ultimately culminating in apoptosis. This

application note provides a detailed protocol for detecting and quantifying apoptosis induced by

ST 689 in cancer cell lines using an Annexin V-FITC/Propidium Iodide (PI) assay.

One of the early hallmarks of apoptosis is the translocation of phosphatidylserine (PS) from the

inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent

phospholipid-binding protein, has a high affinity for PS and can be used to identify apoptotic

cells. When conjugated with a fluorophore such as FITC, Annexin V can be detected by flow

cytometry. Propidium Iodide (PI) is a fluorescent nucleic acid binding dye that is impermeant to

live cells and early apoptotic cells with intact membranes. PI is used to identify late apoptotic or

necrotic cells, which have lost membrane integrity.
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ST 689 selectively inhibits the anti-apoptotic protein Bcl-2, a key regulator of the intrinsic

apoptosis pathway. This inhibition triggers a cascade of events leading to programmed cell

death.
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Caption: ST 689 inhibits Bcl-2, leading to apoptosis.
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Experimental Protocol: Annexin V/PI Apoptosis
Assay
This protocol details the steps for treating a cancer cell line (e.g., HeLa) with ST 689 and

subsequent analysis of apoptosis using flow cytometry.

Materials:

HeLa cells

DMEM with 10% FBS and 1% Penicillin-Streptomycin

ST 689 (dissolved in DMSO)

6-well plates

Annexin V-FITC/PI Apoptosis Detection Kit

1X Binding Buffer

Phosphate Buffered Saline (PBS)

Flow cytometer

Procedure:

Cell Seeding:

Seed HeLa cells in 6-well plates at a density of 2 x 10⁵ cells/well.

Incubate at 37°C in a 5% CO₂ incubator for 24 hours to allow for cell attachment.

Compound Treatment:

Prepare serial dilutions of ST 689 in complete culture medium (e.g., 0, 1, 5, 10, 25 µM).

Ensure the final DMSO concentration is less than 0.1% in all wells.
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Remove the old medium from the wells and add 2 mL of the medium containing the

respective concentrations of ST 689.

Incubate the plates for 24 hours at 37°C in a 5% CO₂ incubator.

Cell Harvesting and Staining:

Collect both adherent and floating cells. For adherent cells, wash with PBS and detach

using trypsin.

Centrifuge the cell suspension at 300 x g for 5 minutes.

Discard the supernatant and wash the cell pellet twice with cold PBS.

Resuspend the cells in 100 µL of 1X Binding Buffer.

Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

Add 400 µL of 1X Binding Buffer to each tube.

Flow Cytometry Analysis:

Analyze the stained cells immediately by flow cytometry.

Set up the flow cytometer to detect FITC (FL1 channel) and PI (FL2 or FL3 channel).

Collect at least 10,000 events per sample.

Create a quadrant plot to distinguish between:

Q1 (Annexin V- / PI-): Live cells

Q2 (Annexin V+ / PI-): Early apoptotic cells

Q3 (Annexin V+ / PI+): Late apoptotic/necrotic cells

Q4 (Annexin V- / PI+): Necrotic cells
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Annexin V Assay Workflow
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Caption: Experimental workflow for the Annexin V assay.
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Data Presentation: Dose-Dependent Effects of ST
689
The following table summarizes the quantitative data obtained from flow cytometry analysis of

HeLa cells treated with varying concentrations of ST 689 for 24 hours. The data represents the

percentage of cells in each quadrant.

ST 689 Conc.
(µM)

Live Cells (%)
(Annexin V- /
PI-)

Early
Apoptotic
Cells (%)
(Annexin V+ /
PI-)

Late
Apoptotic/Necr
otic Cells (%)
(Annexin V+ /
PI+)

Total
Apoptotic
Cells (%)

0 (Control) 95.2 ± 1.5 2.5 ± 0.5 1.8 ± 0.3 4.3 ± 0.8

1 88.7 ± 2.1 7.1 ± 1.1 2.9 ± 0.6 10.0 ± 1.7

5 65.4 ± 3.5 25.8 ± 2.8 7.3 ± 1.2 33.1 ± 4.0

10 42.1 ± 4.2 45.3 ± 3.9 11.2 ± 1.9 56.5 ± 5.8

25 15.8 ± 2.9 60.1 ± 5.1 22.5 ± 3.4 82.6 ± 8.5

Data are presented as mean ± standard deviation from three independent experiments.

Conclusion

The data clearly demonstrates that ST 689 induces apoptosis in HeLa cells in a dose-

dependent manner. A significant increase in the percentage of early and late apoptotic cells

was observed with increasing concentrations of ST 689. The Annexin V/PI staining protocol

provided is a reliable method for quantifying the apoptotic effects of ST 689 and can be

adapted for other cell lines and compounds. This assay is a critical tool for the characterization

of novel anti-cancer agents in drug development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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